Cas no 1261947-05-0 (3-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol)

• Product Name: 3-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol
• CAS No: 1261947-05-0
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD18313984
• CID: 2765287
• PubChem ID: 53219661
• Update Time: 2025-05-24

3-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313984
• DTXSID00684485
• Methyl 3',5-difluoro-5'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 3-FLUORO-5-(3-FLUORO-5-METHOXYCARBONYLPHENYL)PHENOL
• 1261947-05-0
• 3-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%
• 3-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol

• MDL： MFCD18313984
• Inchi： 1S/C14H10F2O3/c1-19-14(18)10-2-8(3-11(15)5-10)9-4-12(16)7-13(17)6-9/h2-7,17H,1H3
• InChI Key： DFDCKZKEKZOGPF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=C(C=C(C=1)O)F

Computed Properties

• Exact Mass: 264.05980050g/mol
• Monoisotopic Mass: 264.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol

3-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (CAS No. 1261947-05-0): A Comprehensive Overview

3-Fluoro-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (hereafter referred to as compound 1261947-05-0) is a structurally complex aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique substitution pattern, has garnered attention in recent years due to its promising properties in drug discovery and material science. In this article, we delve into the structural features, synthesis methods, pharmacological activities, and potential applications of compound 1261947-05-0, supported by the latest research findings.

The molecular structure of compound 1261947-05-0 consists of a phenol ring substituted at the 3-position with a fluorine atom and at the 5-position with a substituted phenyl group. This phenyl group itself is further substituted at the 3-position with another fluorine atom and at the 5-position with a methoxycarbonyl group (-COOCH₃). The combination of electron-withdrawing groups (fluorine and methoxycarbonyl) and the aromaticity of the molecule contributes to its unique electronic properties. Recent studies have highlighted the importance of such substitution patterns in modulating the reactivity and bioavailability of aromatic compounds.

Synthesis and Characterization: The synthesis of compound 1261947-05-0 involves a multi-step process that typically begins with the preparation of intermediate aryl fluorides. A recent advancement in this area involves the use of palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the final product. Researchers have also employed spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and HRMS (High Resolution Mass Spectrometry) to confirm the molecular structure and purity of compound 1261947-05-0. These methods are essential for ensuring the reliability of subsequent studies involving this compound.

Pharmacological Activities: One of the most promising aspects of compound 1261947-05-0 is its potential as a lead molecule in drug discovery. Recent in vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical trials have shown that compound 1261947-05-0 exhibits selective cytotoxicity against cancer cells, making it a candidate for anticancer drug development.

Applications in Material Science: Beyond pharmacology, compound 1261947-05_